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Executive Summary
In the high-throughput environment of modern drug discovery, precise chemical identification is

the bedrock of reproducible science. 6-Chloro-4-iodo-1H-indazole is a critical heterocyclic

scaffold, particularly valued in the synthesis of Phosphoinositide 3-kinase (PI3K) inhibitors. Its

unique substitution pattern—featuring a reactive iodine at the C4 position and a stabilizing

chlorine at C6—allows for highly regioselective cross-coupling reactions, making it an ideal

"hinge-binder" precursor in kinase drug design.

This guide provides a definitive technical profile of the compound, anchored by its InChI Key, to

facilitate accurate database interoperability. It further details the specific synthetic protocols

required to manipulate this scaffold, supported by field-proven methodologies and

cheminformatic workflows.
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Digital Identity & Cheminformatics Profile
The ambiguity of chemical nomenclature (e.g., "chloro-iodo-indazole") often leads to costly

experimental errors, such as confusing the 4-iodo isomer with the thermodynamically more

common 3-iodo isomer. The InChI Key serves as a hashed, fixed-length digital identifier that

guarantees uniqueness across global databases.

Core Identifiers
Identifier Type Value Technical Context

InChI Key
CZQKFAYNSDDHKA-

UHFFFAOYSA-N

The 27-character hashed

"digital passport." Essential for

database deduplication.

InChI String

InChI=1S/C7H4ClIN2/c8-4-1-

6(9)5-3-10-11-7(5)2-4/h1-3H,

(H,10,11)

The machine-readable string

encoding the exact

connectivity and

stereochemistry.

SMILES IC1=CC(Cl)=CC2=C1C=NN2

Simplified string for rapid 2D

rendering and substructure

searching.

CAS Number 885519-56-2

The primary registry number

for procurement (Sigma-

Aldrich, Sinova).

Molecular Formula C₇H₄ClIN₂ MW: 278.48 g/mol

The Isomer Problem
Database mining frequently conflates 6-Chloro-4-iodo-1H-indazole with its isomer 6-Chloro-3-

iodo-1H-indazole (CAS 503045-59-8). The InChI Key CZQKFAYNSDDHKA-UHFFFAOYSA-N

specifically resolves this by encoding the iodine attachment at the benzene ring (C4) rather

than the pyrazole ring (C3).

Chemical Architecture & Reactivity
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The utility of 6-Chloro-4-iodo-1H-indazole lies in its orthogonal reactivity profile. It presents

three distinct "handles" for chemical modification, allowing medicinal chemists to build complex

molecules sequentially.

Reactivity Hierarchy
N1-H (Acidic, pKa ~13.8): The most reactive site towards electrophiles (alkyl halides, sulfonyl

chlorides). Must be protected first to prevent catalyst poisoning during cross-coupling.

C4-Iodo (Soft Electrophile): Highly reactive in Pd-catalyzed cross-couplings (Suzuki-Miyaura,

Sonogashira). This position typically projects into the solvent-exposed region or specific

hydrophobic pockets of kinase enzymes.

C6-Chloro (Hard Electrophile): Significantly less reactive than the C4-iodide. It remains intact

during standard Pd(0) couplings, allowing for late-stage functionalization if specialized

ligands (e.g., Buchwald precatalysts) are used.

Visualization of Reactivity Logic
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Figure 1: Orthogonal reactivity map. The sequence of functionalization is critical: Protection

(N1) → Coupling (C4) → Derivatization (C6).

Experimental Protocols
The following protocols are synthesized from patent literature regarding PI3K inhibitor synthesis

[1, 2]. They represent the industry-standard workflow for utilizing this scaffold.
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Protocol A: N-Protection (Benzenesulfonylation)
Objective: Mask the acidic N-H proton to facilitate subsequent metal-catalyzed reactions.

Preparation: Charge a reaction vessel with 6-Chloro-4-iodo-1H-indazole (1.0 eq) and

anhydrous DMF (10 vol). Cool the solution to 0–5°C under a nitrogen atmosphere.

Deprotonation: Add Sodium Hydride (NaH, 60% dispersion in oil, 1.2 eq) portion-wise,

maintaining the internal temperature below 10°C. Caution: Hydrogen gas evolution.

Reaction: Stir for 20–30 minutes at 0°C to ensure complete anion formation.

Addition: Dropwise add Benzenesulfonyl chloride (1.2 eq) over 15 minutes.

Completion: Allow the mixture to warm to room temperature (20–25°C) and stir for 1–2

hours. Monitor via LC-MS (Target mass: M+H = 419.8).

Workup: Quench with ice water. Filter the resulting precipitate, wash with water/heptane, and

dry under vacuum.

Protocol B: C4-Suzuki Coupling
Objective: Install a carbon framework at the 4-position (e.g., an aryl or heteroaryl tail).

Reagents: Dissolve the N-protected indazole (1.0 eq) in 1,4-Dioxane/Water (4:1 ratio).

Coupling Partner: Add the desired Boronic Acid/Ester (1.1 eq) and Potassium Carbonate (2.0

eq).

Catalyst: Degas the solution with nitrogen for 10 minutes. Add Pd(dppf)Cl₂·DCM (0.05 eq).

Cycle: Heat to 80–90°C for 4–6 hours. The C4-Iodo bond will cleave preferentially over the

C6-Chloro bond due to the weaker C-I bond dissociation energy.

Purification: Standard aqueous workup followed by silica gel chromatography.

Drug Discovery Applications
Kinase Inhibition (PI3K Focus)
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The 6-chloro-4-iodo-1H-indazole scaffold is a privileged structure in the design of PI3Kδ and

PI3Kγ inhibitors.

Hinge Binding: The indazole nitrogen (after deprotection) often forms a hydrogen bond with

the hinge region of the kinase ATP-binding pocket.

Selectivity: The substituent introduced at the C4 position (via the iodine handle) projects into

the affinity pocket, determining isoform selectivity (e.g., sparing PI3Kα to avoid insulin

resistance side effects).

Lipophilicity: The C6-chlorine atom modulates the lipophilicity (LogP) and metabolic stability,

often filling a small hydrophobic sub-pocket.

Cheminformatics Workflow
To integrate this scaffold into a virtual screening library, use the following Graphviz-defined

workflow to mine public datasets.
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Figure 2: Data mining pipeline using the InChI Key to identify bioactive analogs and patent

landscapes.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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